Cas no 2171880-28-5 (4-{4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-ylmethyl}phenol)

• Product Name: 4-{4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-ylmethyl}phenol
• CAS No: 2171880-28-5
• MF: C₁₃H₁₆N₄O
• MW: 244.292342185974
• CID: 6358915
• PubChem ID: 165572800
• Update Time: 2025-05-20

4-{4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-ylmethyl}phenol Chemical and Physical Properties

Names and Identifiers

• 4-{4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-ylmethyl}phenol
• 4-{[4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-yl]methyl}phenol
• EN300-1610450
• 2171880-28-5

• Inchi： 1S/C13H16N4O/c14-7-12-13(10-3-4-10)17(16-15-12)8-9-1-5-11(18)6-2-9/h1-2,5-6,10,18H,3-4,7-8,14H2
• InChI Key： IAZMRLOHWBTERV-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)CN1C(=C(CN)N=N1)C1CC1

Computed Properties

• Exact Mass: 244.13241115g/mol
• Monoisotopic Mass: 244.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 77Ų

Additional information on 4-{4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-ylmethyl}phenol

Introduction to 4-{4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-ylmethyl}phenol (CAS No. 2171880-28-5)

4-{4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-ylmethyl}phenol (CAS No. 2171880-28-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The compound's structure includes a phenolic moiety and a triazole ring, which are both known for their biological activities and pharmacological properties.

The phenolic group in the compound is a key functional group that contributes to its antioxidant and anti-inflammatory properties. Phenols are widely studied for their ability to scavenge free radicals and inhibit oxidative stress, which are critical factors in many diseases such as cardiovascular disorders, neurodegenerative diseases, and cancer. The presence of the triazole ring further enhances the compound's stability and bioavailability, making it an attractive candidate for drug development.

Recent studies have focused on the aminomethyl group and its role in modulating the compound's biological activity. The aminomethyl group can form hydrogen bonds with target proteins, enhancing the compound's binding affinity and selectivity. This feature is particularly important in drug design, where high specificity and low off-target effects are crucial for therapeutic success.

The cyclopropyl substituent adds another layer of complexity to the molecule. Cyclopropyl groups are known for their ability to influence the conformational flexibility of molecules, which can affect their interactions with biological targets. In the context of 4-{4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-ylmethyl}phenol, the cyclopropyl group may play a role in optimizing the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

One of the most promising applications of 4-{4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-ylmethyl}phenol is in the treatment of inflammatory diseases. Inflammatory conditions are characterized by excessive production of pro-inflammatory cytokines and oxidative stress. Preclinical studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, while also reducing oxidative stress markers. These findings suggest that 4-{4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-ylmethyl}phenol could be a valuable therapeutic agent for conditions such as rheumatoid arthritis, inflammatory bowel disease (IBD), and chronic obstructive pulmonary disease (COPD).

In addition to its anti-inflammatory properties, 4-{4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-ylmethyl}phenol has also shown potential as an antiviral agent. Viral infections often lead to increased oxidative stress and inflammation, which can exacerbate disease severity. Studies have demonstrated that this compound can inhibit viral replication by interfering with key viral enzymes and reducing viral load. This makes it a potential candidate for treating viral infections such as influenza and herpes simplex virus (HSV).

The safety profile of 4-{4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-ylmethyl}phenol is another important aspect of its development as a therapeutic agent. Preclinical toxicity studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity or organ toxicity. These findings support its potential for further clinical evaluation.

Current research efforts are focused on optimizing the synthesis methods for 4-{4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-ylmethyl}phenol to improve yield and purity. Advanced synthetic techniques such as click chemistry have been employed to facilitate the formation of the triazole ring efficiently and selectively. These advancements in synthetic chemistry are crucial for ensuring that the compound can be produced on a large scale for clinical trials and eventual commercialization.

In conclusion, 4-{4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-ylmethyl}phenol (CAS No. 2171880-28-5) represents a promising candidate in the development of new therapeutic agents for inflammatory diseases and viral infections. Its unique structural features contribute to its biological activity and pharmacological properties, making it an exciting area of ongoing research in medicinal chemistry.